2-Bromo-3-cyclopropoxyisonicotinic acid

• Molecular Formula: C9H8BrNO3
• Molecular Weight: 258.07 g/mol
• IUPAC Name: 2-bromo-3-cyclopropyloxypyridine-4-carboxylic acid
• InChI: InChI=1S/C9H8BrNO3/c10-8-7(14-5-1-2-5)6(9(12)13)3-4-11-8/h3-5H,1-2H2,(H,12,13)
• InChI Key: IXIQUDJBBAVMSW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2Br)C(=O)O

Description

2-Bromo-3-cyclopropoxyisonicotinic acid is a halogenated isonicotinic acid derivative characterized by a bromine atom at position 2, a cyclopropoxy group at position 3, and a carboxylic acid moiety at position 4 of the pyridine ring. Its molecular formula is C₉H₈BrNO₃, with a calculated molecular weight of 257.97 g/mol. The cyclopropoxy substituent introduces steric bulk and unique electronic effects due to the strained cyclopropane ring, distinguishing it from simpler alkyl or halogen-substituted analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-3-cyclopropoxyisonicotinic acid typically involves the bromination of 3-cyclopropoxyisonicotinic acid. The reaction is carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a suitable solvent like acetic acid or dichloromethane. The reaction conditions often require controlled temperatures to ensure selective bromination at the desired position.

Industrial Production Methods: On an industrial scale, the production of 2-Bromo-3-cyclopropoxyisonicotinic acid may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters can lead to the large-scale synthesis of this compound with high purity.

Types of Reactions:

Substitution Reactions: The bromine atom in 2-Bromo-3-cyclopropoxyisonicotinic acid can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles such as amines or thiols.

Oxidation Reactions: The cyclopropoxy group can be oxidized to form corresponding ketones or aldehydes under specific conditions.

Reduction Reactions: The carboxylic acid group can be reduced to an alcohol or an aldehyde using reducing agents like lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide (NaN3) or potassium thiocyanate (KSCN) in polar aprotic solvents like dimethylformamide (DMF).

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic media.

Reduction: Reducing agents like LiAlH4 or sodium borohydride (NaBH4) in anhydrous solvents.

Major Products:

Substitution Products: Derivatives with various functional groups replacing the bromine atom.

Oxidation Products: Ketones or aldehydes derived from the cyclopropoxy group.

Reduction Products: Alcohols or aldehydes from the carboxylic acid group.

Scientific Research Applications

2-Bromo-3-cyclopropoxyisonicotinic acid has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Organic Synthesis:

Biological Studies: It is employed in the study of biological pathways and mechanisms, especially those involving brominated compounds.

Industrial Applications: The compound is used in the development of agrochemicals and materials science for its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-Bromo-3-cyclopropoxyisonicotinic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and cyclopropoxy group play crucial roles in binding to these targets, modulating their activity. The compound may inhibit or activate certain pathways, leading to desired biological effects. Detailed studies on its molecular interactions and pathways are essential for understanding its full potential.

Comparison with Similar Compounds

Halogen vs. Alkoxy Functionality

• Bromine vs.
• Cyclopropoxy vs. Methyl/Hydroxyl : The cyclopropoxy group introduces significant steric hindrance and moderate electron-donating effects via resonance, contrasting with the electron-donating methyl group or the polar hydroxyl group. This impacts solubility; for example, 5-bromo-2-hydroxyisonicotinic acid is likely more water-soluble due to its hydroxyl group .

Electronic and Steric Considerations

• Positional Effects : Bromine at position 2 (as in the target compound) deactivates the pyridine ring toward electrophilic substitution compared to bromine at position 5 (e.g., 5-bromo-2-hydroxyisonicotinic acid). The cyclopropoxy group at position 3 may further direct reactivity at adjacent positions .
• Carboxylic Acid Group : The presence of a carboxylic acid at position 4 in all listed compounds enables hydrogen bonding and salt formation, critical for crystallinity and solubility in pharmaceutical formulations .